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Compound of Interest

Compound Name: Linearmycin A

Cat. No.: B15566621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Linearmycin A. The following procedural guidance is intended to ensure a safe laboratory

environment and proper management of this novel polyene antibiotic. While the supplier's

Safety Data Sheet (SDS) indicates that Linearmycin A is not classified as a hazardous

substance, it is a potent, biologically active compound intended for research use only and not

for human or veterinary applications.[1][2] Therefore, adopting standard, cautious laboratory

practices is essential.

Physical and Chemical Properties
Linearmycin A is a solid substance soluble in DMSO and methanol.[1][3] It is a polyene

antibiotic isolated from Streptomyces species.[1][4]
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Property Value Source

Molecular Formula C₆₄H₁₀₁NO₁₆ [1][5]

Molecular Weight 1140.5 g/mol [1][5]

Appearance Solid [1]

Solubility
Soluble in DMSO and

Methanol
[1][3]

Storage -20°C [1]

Stability ≥ 4 years at -20°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)
The Safety Data Sheet (SDS) provided by Cayman Chemical for Linearmycin A (CAS

Number: 163596-98-3) states that the substance is not classified according to the Globally

Harmonized System (GHS).[2] However, as a biologically active antibiotic capable of causing

cellular lysis, and with limited toxicological data available for humans, a conservative approach

to handling is recommended.[4][6]

Hazard Rating Value System

Health 0 NFPA, HMIS

Fire 0 NFPA, HMIS

Reactivity 0 NFPA, HMIS

Recommended Personal Protective Equipment (PPE):
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Equipment Standard Purpose

Eye Protection
ANSI Z87.1-rated safety

glasses or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection Nitrile gloves Prevents direct skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Not required under normal use
Use in a chemical fume hood if

creating aerosols.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Linearmycin A in a laboratory

setting.

Preparation Handling Cleanup & Storage

Don PPE:
Lab Coat, Gloves, Safety Glasses

Prepare work area in a designated space
 or chemical fume hood.

Assemble all necessary materials:
Linearmycin A, solvents, vials, etc. Carefully weigh the solid compound.Proceed to Handling Add solvent (DMSO or Methanol)

to dissolve.
Vortex or sonicate as needed

to ensure complete dissolution. Decontaminate work surfaces.Proceed to Cleanup Dispose of waste in designated containers. Store stock solutions at -20°C.

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Linearmycin A.

Emergency Procedures: Accidental Exposure
In the event of an accidental exposure, follow these immediate steps.
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Skin Contact Eye Contact Ingestion

Accidental Exposure Occurs

Immediately remove
contaminated clothing.

Immediately flush eyes with
water for 15 minutes. Rinse mouth with water.

Wash affected area with
soap and water for 15 minutes.

Seek medical attention
if irritation persists.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

DO NOT induce vomiting.

Seek immediate
medical attention.

Click to download full resolution via product page

Caption: Emergency Response to Accidental Exposure.

Disposal Plan
All waste materials contaminated with Linearmycin A should be treated as chemical waste.

Solid Waste: Collect all contaminated consumables (e.g., pipette tips, gloves, weigh boats) in

a designated, sealed waste container.

Liquid Waste: Collect unused solutions or contaminated solvents in a clearly labeled, sealed

chemical waste container.

Disposal: Dispose of all waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations. Do not allow the material to

enter sewers or surface water.[2]

While the provided SDS does not classify Linearmycin A as hazardous, responsible handling

and disposal are paramount for any research chemical with biological activity. It is the user's
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responsibility to develop and implement safe handling methods based on the specific

conditions of use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-linearmycin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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